8-iso Prostaglandin E2 isopropyl ester
8-iso Prostaglandin E2 isopropyl ester
8-iso PGE2 isopropyl ester is a more lipophilic form of the free acid, 8-iso PGE2. Prostaglandin esters have enhanced lipid solubility compared to their parent compounds. They are generally hydrolyzed to the free acid upon in vivo administration, making the esters useful prodrugs. In general, the C-1 esters of prostaglandins show greatly diminished agonist activity in vitro compared to the parent free acids.
Brand Name:
Vulcanchem
CAS No.:
330589-21-4
VCID:
VC0158542
InChI:
InChI=1S/C23H38O5/c1-4-5-8-11-18(24)14-15-20-19(21(25)16-22(20)26)12-9-6-7-10-13-23(27)28-17(2)3/h6,9,14-15,17-20,22,24,26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t18-,19-,20+,22+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC(C)C)O)O
Molecular Formula:
C23H38O5
Molecular Weight:
394.552
8-iso Prostaglandin E2 isopropyl ester
CAS No.: 330589-21-4
Reference Standards
VCID: VC0158542
Molecular Formula: C23H38O5
Molecular Weight: 394.552
| CAS No. | 330589-21-4 |
|---|---|
| Product Name | 8-iso Prostaglandin E2 isopropyl ester |
| Molecular Formula | C23H38O5 |
| Molecular Weight | 394.552 |
| IUPAC Name | propan-2-yl (Z)-7-[(1S,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C23H38O5/c1-4-5-8-11-18(24)14-15-20-19(21(25)16-22(20)26)12-9-6-7-10-13-23(27)28-17(2)3/h6,9,14-15,17-20,22,24,26H,4-5,7-8,10-13,16H2,1-3H3/b9-6-,15-14+/t18-,19-,20+,22+/m0/s1 |
| Standard InChIKey | NOHLKSJQMSPOTB-YRLDPNHWSA-N |
| SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC(C)C)O)O |
| Description | 8-iso PGE2 isopropyl ester is a more lipophilic form of the free acid, 8-iso PGE2. Prostaglandin esters have enhanced lipid solubility compared to their parent compounds. They are generally hydrolyzed to the free acid upon in vivo administration, making the esters useful prodrugs. In general, the C-1 esters of prostaglandins show greatly diminished agonist activity in vitro compared to the parent free acids. |
| Synonyms | 8-iso PGE2 isopropyl ester |
| PubChem Compound | 35021850 |
| Last Modified | Nov 11 2021 |
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